Cas no 2138275-20-2 (1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl-)

• Product Name: 1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl-
• CAS No: 2138275-20-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5261390
• PubChem ID: 165440575
• Update Time: 2025-05-21

1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl-
• 2138275-20-2
• EN300-376244
• 1-(3-cyclobutyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-2-amine

• Inchi： 1S/C10H18N4/c1-10(2,11)6-8-12-9(14-13-8)7-4-3-5-7/h7H,3-6,11H2,1-2H3,(H,12,13,14)
• InChI Key： ZZACANCXOJKXRH-UHFFFAOYSA-N
• SMILES： N1C(C2CCC2)=NC(CC(C)(C)N)=N1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 383.4±21.0 °C(Predicted)
• pka: 11.28±0.25(Predicted)

Additional information on 1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl-

1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl-

The compound with CAS No. 2138275-20-2, commonly referred to as 1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which combines a triazole ring system with a cyclobutyl group and an ethanamine moiety. The presence of the triazole ring imparts versatile reactivity and stability to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-1,2,4-Triazole-3-ethanamine, 5-cyclobutyl-α,α-dimethyl. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic approaches. These methods have significantly improved the yield and purity of the compound while reducing reaction time and costs. The use of green chemistry principles in these synthetic routes has also been a focal point of recent studies.

One of the most promising applications of this compound lies in its potential as a drug delivery agent. The triazole moiety is known to exhibit excellent bioavailability and can serve as a carrier for various therapeutic agents. Recent studies have demonstrated that 1H-1,2,4-Triazole-3-ethanamine derivatives can enhance the solubility and stability of poorly water-soluble drugs. This property makes it an attractive candidate for developing advanced drug delivery systems.

In addition to its pharmaceutical applications, 5-cyclobutyl-α,α-dimethyl derivatives have shown potential in materials science. The cyclobutyl group introduces mechanical strength and flexibility to polymers and composites. Researchers have investigated the use of this compound as a cross-linking agent in polymer networks. Experimental results indicate that incorporating this compound into polymer matrices significantly improves their thermal stability and mechanical properties.

The structural versatility of 1H-1,2,4-Triazole-3 ethanamine also makes it a valuable tool in click chemistry. The triazole ring can act as a reactive site for various click reactions such as azide–alkyne cycloaddition (CuAAC). Recent studies have highlighted its utility in constructing complex molecular architectures with high precision and efficiency.

Moreover, the compound's ability to form stable metal complexes has opened new avenues for its application in catalysis. Metal complexes derived from 5-cyclobutyl α α dimethyl have been employed as catalysts in various organic transformations such as alkene epoxidation and C–C bond formation. These catalysts exhibit high activity and selectivity under mild reaction conditions.

In terms of safety and handling, 1H 1 2 4 Triazole 3 ethanamine is classified as non-hazardous under normal conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with safety standards.

In conclusion, CAS No 2138275 20 2 represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure endows it with exceptional chemical properties that make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in modern science is expected to grow further.